Cas no 2228947-65-5 (1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutylmethanamine)

• Product Name: 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutylmethanamine
• CAS No: 2228947-65-5
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 6259428
• PubChem ID: 165674966
• Update Time: 2025-05-20

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutylmethanamine
• 2228947-65-5
• [1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutyl]methanamine
• EN300-1753170

• Inchi： 1S/C15H22N2/c1-2-17-9-6-12-10-13(4-5-14(12)17)15(11-16)7-3-8-15/h4-5,10H,2-3,6-9,11,16H2,1H3
• InChI Key： LZJOMMOKMCETTI-UHFFFAOYSA-N
• SMILES： N1(CC)CCC2=C1C=CC(=C2)C1(CN)CCC1

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutylmethanamine

1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)Cyclobutylmethanamine: A Comprehensive Overview

The compound 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)Cyclobutylmethanamine (CAS No. 2228947-65-5) is a fascinating molecule with a complex structure and diverse potential applications. This compound belongs to the class of indole derivatives, which have been extensively studied for their biological activities and structural versatility. The indole ring system, a bicyclic structure consisting of a benzene ring fused with a pyrrole ring, is a common feature in many bioactive molecules, including pharmaceutical agents and natural products.

Key structural features of 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)Cyclobutylmethanamine include the presence of an ethyl group attached to the indole nitrogen and a cyclobutylmethylamine substituent at the 5-position of the indole ring. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and interactions with biological targets. This unique combination of structural elements makes this compound an interesting candidate for further exploration in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of indole derivatives in various therapeutic areas, such as anticancer, anti-inflammatory, and neuroprotective applications. For instance, researchers have reported that certain indole-containing compounds exhibit potent inhibitory activity against enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs). The cyclobutane moiety in 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)Cyclobutylmethanamine could enhance the molecule's ability to bind to these enzymes due to its rigid structure and potential for hydrophobic interactions.

In addition to its biological significance, this compound has also been explored for its synthetic utility. The indole ring can serve as a versatile scaffold for further functionalization, enabling the creation of libraries of related compounds for high-throughput screening. The ethylation at the nitrogen position adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties such as absorption and distribution.

From a synthetic standpoint, the preparation of 1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)Cyclobutylmethanamine involves multi-step reactions that highlight the importance of stereochemistry and regioselectivity. For example, the formation of the indole ring typically requires careful control over reaction conditions to ensure proper cyclization. The introduction of the cyclobutane ring may involve ring-closing metathesis or other strain-inducing reactions, which are challenging but rewarding in terms of product diversity.

The cyclobutane group in this compound is particularly intriguing due to its strained geometry. Strained rings are known to exhibit unique reactivity compared to their non-strained counterparts. In this case, the cyclobutane moiety could act as a rigid spacer or participate directly in interactions with biological targets. Recent advances in computational chemistry have allowed researchers to model these interactions with unprecedented accuracy, providing insights into how molecular strain influences binding affinity and selectivity.

In terms of pharmacological applications, 1-(1-Ethyl-2,3-Dihydro-1H Indol 5 Yl)Cyclobutylmethanamine has shown promise in preclinical studies targeting central nervous system disorders. Its ability to modulate neurotransmitter systems suggests potential use as an antidepressant or anxiolytic agent. Furthermore, its structural similarity to known psychotropic drugs raises questions about its safety profile and potential for abuse liability.

Another area of interest is the compound's role in chemical biology. By tagging this molecule with fluorescent markers or other reporter groups, researchers can study its behavior within living cells using techniques such as fluorescence microscopy or flow cytometry. Such studies could provide valuable information about its cellular uptake mechanisms and intracellular localization.

Despite its potential benefits, there are challenges associated with developing CAS No 2228947 65 5 into a therapeutic agent. Issues such as poor solubility or off-target effects may limit its efficacy or safety profile. However, ongoing research into medicinal chemistry strategies aims to address these limitations by optimizing key physicochemical properties while retaining biological activity.

In conclusion, 1-(1-Ethyl 2 3 Dihydro 1H Indol 5 Yl) Cyclobutylmethanamine (CAS No 2228947 65 5) stands out as a compelling molecule with rich structural features and diverse functional groups that make it suitable for both fundamental research and applied drug development efforts. As our understanding of this compound continues to grow through cutting-edge methodologies like machine learning-driven drug design and advanced spectroscopic techniques,the possibilities for innovation remain vast.